![molecular formula C16H18N2O2 B7508182 1-cyclopropyl-3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidine-2,5-dione](/img/structure/B7508182.png)
1-cyclopropyl-3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclopropyl-3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidine-2,5-dione is a chemical compound that has gained significant attention in the scientific community due to its potential medicinal properties. It is commonly referred to as CPI-0610 and is currently being studied for its ability to treat various diseases, including cancer.
Mechanism of Action
CPI-0610 works by binding to the bromodomain of BET proteins, preventing them from interacting with acetylated histones. This results in the inhibition of gene expression, leading to cell growth arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that CPI-0610 has anti-cancer effects in various types of cancer, including leukemia, lymphoma, and solid tumors. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using CPI-0610 in lab experiments is its specificity for BET proteins, which allows for targeted inhibition of gene expression. However, one limitation is that its effects may vary depending on the type of cancer or disease being studied.
Future Directions
There are several future directions for research on CPI-0610. One area of interest is its potential use in combination with other anti-cancer agents to enhance its therapeutic effects. Additionally, further studies are needed to determine its efficacy in treating other diseases, such as inflammatory and autoimmune diseases. Finally, there is a need for more research on the pharmacokinetics and toxicity of CPI-0610 to determine its safety and efficacy in clinical trials.
In conclusion, CPI-0610 is a promising compound with potential therapeutic applications in cancer and other diseases. Its mechanism of action, biochemical and physiological effects, and future directions for research make it a valuable candidate for further study.
Synthesis Methods
The synthesis of CPI-0610 involves several steps. The initial step involves the reaction of cyclopropylamine with ethyl 2-oxo-4-phenylbutyrate, followed by the addition of phthalic anhydride to form the intermediate product. This intermediate is then reacted with 3,4-dihydro-1H-isoquinoline to form the final product, CPI-0610.
Scientific Research Applications
CPI-0610 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit bromodomain and extraterminal (BET) proteins, which play a critical role in gene expression and cell growth. Inhibition of BET proteins has been shown to have anti-cancer effects, making CPI-0610 a promising candidate for cancer treatment.
Properties
IUPAC Name |
1-cyclopropyl-3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c19-15-9-14(16(20)18(15)13-5-6-13)17-8-7-11-3-1-2-4-12(11)10-17/h1-4,13-14H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVVDSGVHJSUJRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)CC(C2=O)N3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.